Cas no 74557-73-6 (6-Methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid)

• Product Name: 6-Methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
• CAS No: 74557-73-6
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD08235213
• CID: 59607
• PubChem ID: 24277240
• Update Time: 2025-04-18

6-Methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
• 3-methyl-6-oxo-1H-pyridazine-5-carboxylic acid
• 6-Methyl-3-Oxo-2,3-Dihydroxypyridazine-4-Carboxylic Acid
• 2,3-DIHYDRO-6-METHYL-3-OXO-4-PYRIDAZINECARBOXYLIC ACID
• 6-Methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid 97%
• AKOS023362231
• 74557-73-6
• MFCD08235213
• J-518893
• DTXSID90640656
• MFCD26620469
• F1967-2905
• AKOS006346727
• 2,3-Dihydro-6-methyl-3-oxopyridazine-4-carboxylic acid
• AB92832
• 6-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid, AldrichCPR
• A865866
• EN300-147499
• PS-5725
• SCHEMBL949563
• Z1201624457
• AMY1728
• FT-0685429
• SCHEMBL25305134
• 6-methyl-3-oxo-2H-pyridazine-4-carboxylic acid

• MDL： MFCD08235213
• Inchi： 1S/C6H6N2O3/c1-3-2-4(6(10)11)5(9)8-7-3/h2H,1H3,(H,8,9)(H,10,11)
• InChI Key： MHYFUPKDKSSFRZ-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC(C)=NN1

Computed Properties

• Exact Mass: 154.03800
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.52
• Refractive Index: 1.634
• PSA: 83.05000
• LogP: -0.22350

6-Methyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)